855-96-9

Eupatorin

In Stock

• CAS RN:
• 855-96-9

• Formula:
• C18H16O7

• InChI:
• InChI=1S/C18H16O7/c1-22-12-5-4-9(6-10(12)19)13-7-11(20)16-14(25-13)8-15(23-2)18(24-3)17(16)21/h4-8,19,21H,1-3H3

• InChIKey:
• KLAOKWJLUQKWIF-UHFFFAOYSA-N

• Eupatorin is a flavonoid that has been found in L. camara and has diverse biological activities. It inhibits the growth of HeLa, MK-1, and B16/F10 tumor cells (GI50s = 15, 58, and 44 µM, respectively). Eupatorin is active against T. cruzi epimastigotes and trypomastigotes (IC50s = 0.2 and 61.8 µg/ml, respectively) without inducing cytotoxicity in Vero cells (IC50 = >500 µg/ml). It induces vasorelaxation in isolated rat thoracic aortic rings precontracted with phenylephrine (pD2 = 6.66). Eupatorin (10 and 100 µM) reduces nuclear translocation of NF-κB and STAT1α in J774 murine macrophages and reduces paw edema in a mouse model of carrageenan-induced paw inflammation when administered at a dose of 50 mg/kg.
  Eupatorin analytical standard provided with chromatographic purity, to be used as reference material for qualitative determination.
  Eupatorin is a trimethoxyflav...

N-(2,5-dimethylphenyl)-2-((3-phenyl-1,2,4-thiadiazol-5-yl)thio)acetamide

In Stock

• CAS RN:
• 864855-96-9

• Formula:
• C18H17N3OS2

• InChI:
• InChI=1S/C18H17N3OS2/c1-12-8-9-13(2)15(10-12)19-16(22)11-23-18-20-17(21-24-18)14-6-4-3-5-7-14/h3-10H,11H2,1-2H3,(H,19,22)

• InChIKey:
• HIXWDEKJDQJEJL-UHFFFAOYSA-N

• N-(2,5-dimethylphenyl)-2-((3-phenyl-1,2,4-thiadiazol-5-yl)thio)acetamide is a useful research compound. Its molecular formula is C18H17N3OS2 and its molecular weight is 355.47. The purity is usually 95%.